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Compound of Interest

Compound Name: kadsuphilol B

Cat. No.: B15239646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

kadsuphilol B, a dibenzocyclooctadiene lignan isolated from Kadsura philippinensis. The

information presented herein is crucial for the identification, characterization, and further

development of this natural product. The data is compiled from the original structure elucidation

study by Shen et al. (2007).

Mass Spectrometry Data
High-resolution electrospray ionization mass spectrometry (HRESIMS) was utilized to

determine the molecular formula of kadsuphilol B.

Compound Molecular Formula
Calculated Mass
[M+Na]⁺

Found Mass
[M+Na]⁺

Kadsuphilol B C₂₉H₃₄O₁₀ 593.2008 593.1993

Nuclear Magnetic Resonance (NMR) Data
The structural elucidation of kadsuphilol B was achieved through extensive 1D and 2D NMR

spectroscopy. The ¹H and ¹³C NMR data were acquired in CDCl₃ at 400 MHz and 100 MHz,

respectively.
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¹H NMR Spectroscopic Data
Position δH (ppm) Multiplicity J (Hz)

1 6.64 s

4 6.81 s

6 4.60 d 11.2

7 2.25 m

8 2.15 m

9 4.68 d 9.6

10α 2.05 m

10β 1.75 m

11 5.15 s

17-Me 1.05 d 7.2

18-Me 0.88 d 7.2

2'-OH 5.65 br s

3'-OH 5.68 br s

2-OMe 3.87 s

3-OMe 3.90 s

12-OMe 3.78 s

13-OMe 3.75 s

14-OMe 3.32 s

Angeloyl

2'' 6.10 qq 7.2, 1.2

3''-Me 1.98 dq 7.2, 1.2

4''-Me 1.85 qd 1.2, 1.2
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¹³C NMR Spectroscopic Data
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Position δC (ppm)

1 109.9

2 151.8

3 151.6

4 112.9

5 135.2

6 78.9

7 44.5

8 33.1

9 71.5

10 42.3

11 81.9

12 139.8

13 141.2

14 86.1

15 132.5

16 125.1

17-Me 14.2

18-Me 19.8

2-OMe 56.1

3-OMe 56.0

12-OMe 61.1

13-OMe 60.9

14-OMe 51.0
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Angeloyl

1'' 167.8

2'' 127.9

3'' 138.1

4''-Me 15.8

5''-Me 20.5

Experimental Protocols
General Experimental Procedures: Optical rotations were measured on a JASCO P-1020

polarimeter. UV spectra were obtained on a Hitachi U-3210 spectrophotometer. IR spectra

were recorded on a Shimadzu IR-470 spectrometer. NMR spectra were recorded on a Varian

Unity Plus 400 spectrometer. HRESIMS were measured on a Bruker APEX II mass

spectrometer.

Plant Material: The stems of Kadsura philippinensis were collected from Lai-I, Pingtung County,

Taiwan, in August 2003.

Extraction and Isolation: The air-dried stems of K. philippinensis (10 kg) were extracted with

MeOH. The MeOH extract was partitioned between EtOAc and H₂O. The EtOAc-soluble

portion was subjected to a series of chromatographic techniques, including silica gel column

chromatography, to yield kadsuphilol B.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the general workflow for the spectroscopic analysis and

structure elucidation of a natural product like kadsuphilol B.
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Caption: Workflow of Natural Product Structure Elucidation.
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To cite this document: BenchChem. [Spectroscopic Data and Analysis of Kadsuphilol B: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15239646#spectroscopic-data-nmr-ms-of-
kadsuphilol-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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